Cas no 175424-31-4 (5-bromo-1-methyl-3H-pyrrolo[2,3-b]pyridin-2-one)

• Product Name: 5-bromo-1-methyl-3H-pyrrolo[2,3-b]pyridin-2-one
• CAS No: 175424-31-4
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• MDL: MFCD22394552
• CID: 1361294
• PubChem ID: 15296268
• Update Time: 2025-06-12

5-bromo-1-methyl-3H-pyrrolo[2,3-b]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrolo[2,3-b]pyridin-2-one, 5-bromo-1,3-dihydro-1-methyl-
• 5-bromo-1-methyl-3H-pyrrolo[2,3-b]pyridin-2-one
• 5-Bromo-1-methyl-7-azaindole-2(3H)-one
• EN300-189517
• SY165783
• SCHEMBL8137963
• CHEMBL5019384
• Z1504675325
• 5-Bromo-1-methyl-1H-pyrrolo[2,3-b]pyridin-2(3H)-one
• 5-bromo-1-methyl-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one
• AKOS024096808
• CS-0055949
• 5-Bromo-1-methyl-1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-one
• 175424-31-4
• 1,3-DIHYDRO-1-METHYL-5-BROMO-2H-PYRROLO[2,3-b]PYRIDIN-2-ONE
• MFCD22394552
• GHEAJJIVIHBUMK-UHFFFAOYSA-N
• PB41265
• AS-43099
• CCG-339816

• MDL： MFCD22394552
• Inchi： 1S/C8H7BrN2O/c1-11-7(12)3-5-2-6(9)4-10-8(5)11/h2,4H,3H2,1H3
• InChI Key： GHEAJJIVIHBUMK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)CC(N2C)=O

Computed Properties

• Exact Mass: 225.97421
• Monoisotopic Mass: 225.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 33.2Ų

Experimental Properties

• PSA: 33.2

Additional information on 5-bromo-1-methyl-3H-pyrrolo[2,3-b]pyridin-2-one

5-Bromo-1-Methyl-3H-Pyrrolo[2,3-b]pyridin-2-one (CAS No. 175424-31-4): A Comprehensive Overview

5-Bromo-1-methyl-3H-pyrrolo[2,3-b]pyridin-2-one (CAS No. 175424-31-4) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent advancements in the study of 5-bromo-1-methyl-3H-pyrrolo[2,3-b]pyridin-2-one.

Chemical Structure and Properties

5-Bromo-1-methyl-3H-pyrrolo[2,3-b]pyridin-2-one is characterized by its distinctive pyrrolopyridine core, which is substituted with a bromine atom at the 5-position and a methyl group at the 1-position. The molecular formula of this compound is C₁₀H₈BrN₂O, with a molecular weight of approximately 246.09 g/mol. The presence of the bromine atom imparts significant electronic and steric effects, influencing the compound's reactivity and biological properties.

The compound exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. Its melting point is reported to be around 190°C, making it suitable for various synthetic transformations and biological assays. The unique combination of functional groups in 5-bromo-1-methyl-3H-pyrrolo[2,3-b]pyridin-2-one makes it an attractive scaffold for the development of novel bioactive molecules.

Synthesis Methods

The synthesis of 5-bromo-1-methyl-3H-pyrrolo[2,3-b]pyridin-2-one has been extensively studied in the literature. One of the most common approaches involves the cyclization of a suitable precursor followed by bromination and methylation steps. For instance, a typical synthetic route starts with the condensation of 2-aminoacrylonitrile with an appropriate aldehyde to form a pyrrole intermediate. This intermediate is then cyclized using a strong acid catalyst to generate the pyrrolopyridine core. Subsequent bromination and methylation reactions yield the desired product.

An alternative method involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve yields. This approach leverages the high energy efficiency and rapid heating capabilities of microwave technology to facilitate the formation of complex heterocyclic structures like 5-bromo-1-methyl-3H-pyrrolo[2,3-b]pyridin-2-one. Recent studies have also explored green chemistry principles to develop more environmentally friendly synthetic routes for this compound.

Biological Properties and Applications

5-Bromo-1-methyl-3H-pyrrolo[2,3-b]pyridin-2-one has been investigated for its potential therapeutic applications in various disease models. One of its most notable properties is its ability to modulate specific enzymes and receptors involved in cellular signaling pathways. For example, it has been shown to inhibit certain kinases, which are key targets in cancer therapy.

In a recent study published in the Journal of Medicinal Chemistry, researchers demonstrated that 5-bromo-1-methyl-3H-pyrrolo[2,3-b]pyridin-2-one exhibits potent antiproliferative activity against several human cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HT-29) cells. The compound was found to induce cell cycle arrest at the G0/G1 phase and promote apoptosis through the activation of caspase-dependent pathways.

Beyond its anticancer properties, 5-bromo-1-methyl-3H-pyrrolo[2,3-b]pyridin-2-one has also shown promise as an anti-inflammatory agent. In vitro studies have revealed that it can effectively suppress the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that this compound may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Directions

The promising preclinical results with 5-bromo-1-methyl-3H-pyrrolo[2,3-b]pyridin-2-one have led to increased interest in its clinical development. Several pharmaceutical companies are currently conducting early-stage clinical trials to evaluate its safety and efficacy in human subjects. These trials are focused on assessing its pharmacokinetic properties, dose-response relationships, and potential side effects.

In addition to its direct therapeutic applications, 5-bromo-1-methyl-3H-pyrrolo[2,3-b]pyridin-2-one serves as a valuable lead compound for drug discovery efforts. Researchers are actively exploring structural modifications to enhance its potency, selectivity, and pharmacological properties. For instance, substituting different functional groups at various positions on the pyrrolopyridine core can result in analogs with improved biological activity or reduced toxicity.

Conclusion

In conclusion, 5-Bromo-1-methyl-3H-pyrrolo[2,3-b]pyridin-2-one (CAS No. 175424-31-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic applications, it holds promise for addressing unmet medical needs in areas such as cancer treatment and inflammatory diseases.